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Compound of Interest

Compound Name: Nickel iodide

Cat. No.: B083969

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling, management of toxicity, and proper disposal of nickel
iodide.

Frequently Asked Questions (FAQS)
1. What are the primary health hazards associated with nickel iodide?

Nickel iodide is a hazardous substance with multiple health risks. It is classified as a
carcinogen, particularly when inhaled, and is suspected of causing genetic defects.[1][2][3] It
may also damage fertility or an unborn child and cause damage to organs through prolonged or
repeated exposure.[1][2][3] Nickel iodide is a known skin and respiratory sensitizer, which can
lead to allergic reactions.[1][2][3]

2. What are the symptoms of nickel iodide exposure?
Symptoms of exposure can vary depending on the route and duration.

» Inhalation: May cause respiratory tract irritation, allergy or asthma symptoms, or breathing
difficulties.[1][2]

o Skin Contact: Can cause skin irritation and may lead to an allergic skin reaction known as
"nickel itch," which includes itching of the fingers, hands, and forearms.[1][3]

o Eye Contact: May cause eye irritation.[1]
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 Ingestion: May be harmful if swallowed.[1]

e Prolonged Exposure to lodides: Can lead to "iodism," with symptoms such as skin rash,
running nose, headache, and irritation of mucous membranes. Severe cases may involve
pimples, boils, hives, blisters, and black and blue spots.[1]

3. What immediate first aid measures should be taken after exposure?

« Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration
and seek immediate medical attention.[1][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[3] Remove contaminated clothing and seek medical attention if irritation or a
rash occurs.[2][3]

» Eye Contact: Flush eyes with water as a precaution for at least 15 minutes, including under
the eyelids.[1][4] Seek medical attention.

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[3]

In all cases of exposure or concern, it is crucial to consult a physician and show them the
Safety Data Sheet (SDS) for nickel iodide.[1]

4. What personal protective equipment (PPE) is required when handling nickel iodide?
To ensure safety, the following PPE should be worn:

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[5] Always inspect gloves
before use and use proper glove removal technique.

o Eye/Face Protection: Safety glasses with side shields or goggles.[2] A face shield may be
necessary for some procedures.

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
extensive use, a complete suit protecting against chemicals may be required.[6]
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» Respiratory Protection: If engineering controls like a fume hood are insufficient, a
NIOSH/MSHA approved respirator should be used.[6]

5. How should nickel iodide be stored safely?

Store nickel iodide in a cool, dry, and well-ventilated place in a tightly sealed container.[2] It is
sensitive to moisture and light, so it should be stored away from these conditions and
incompatible materials like strong acids.[2]

6. What is the correct procedure for disposing of nickel iodide waste?

Nickel iodide waste is classified as hazardous and must be disposed of in accordance with
local, state, and federal regulations.[2][3] It should not be released into the environment as it is
very toxic to aquatic life.[1][2] Contact a licensed professional waste disposal service to
arrange for pickup and disposal. Waste containers should be clearly labeled.

Quantitative Data

Occupational Exposure Limits for Nickel and its Compounds
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o o Compound

Organization Type of Limit Value (mg/m?) .

Specification

Nickel, metal &
OSHA (USA) PEL-TWA (8-hour) 1 ,

insoluble compounds

REL-TWA (up to 10- Nickel, metal & other
NIOSH (USA) 0.015 _
hour) compounds (as Ni)

Soluble nickel
ACGIH (USA) TLV-TWA (8-hour) 0.1 compounds

(inhalable)

Insoluble nickel
ACGIH (USA) TLV-TWA (8-hour) 0.2 compounds

(inhalable)

Water-soluble nickel
UK LTEL (8-hour TWA) 0.1

compounds

Nickel and water-
UK LTEL (8-hour TWA) 0.5 insoluble nickel

compounds

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; LTEL: Long-Term Exposure Limit.

Experimental Protocols
Protocol for a Minor Nickel lodide Spill

This protocol is for a small, contained spill that can be safely managed by trained laboratory
personnel.

» Notification: Immediately alert others in the vicinity of the spill.
¢ [solation: Secure the area and prevent entry of unauthorized personnel.

o Personal Protective Equipment (PPE): Don the appropriate PPE, including double nitrile
gloves, safety goggles, a lab coat, and a respirator if the material is dusty.
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» Containment:
o For solid spills: Gently cover the spill with a damp paper towel to avoid raising dust.

o For solutions: Cover the spill with an absorbent material, starting from the outside and
working inwards.

o Cleanup:
o Carefully scoop the contained material into a labeled, sealed waste container.
o Use a wet paper towel or absorbent pad to decontaminate the spill area.
o Wipe the area with a detergent solution, again working from the outside in.

» Disposal: All contaminated materials (paper towels, gloves, etc.) must be placed in the
hazardous waste container.

o Decontamination: Thoroughly wash your hands and any exposed skin with soap and water
after the cleanup is complete.

o Reporting: Report the incident to the laboratory supervisor or safety officer.

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Inhalation S

Skin Contact:

Inhalation: .
UG - Wash with soap and

- Move to fresh air
- Artificial respiration if needed

- Remove contaminated

Determine Route of Exposure

for 15+ minutes

Potential Nickel lodide
Exposure Occurs

Initial Assessment
Y

in Contact Eye Contact Ingestion

irst Aid and Response
Eye Contact:

- Flush with water for 15+ minutes
- Seek medical attention

Ingestion:

pee - Rinse mouth with water

- DO NOT induce vomiting

clothing

Seek Immediate
Medical Attention
(Bring SDS)

Report Incident to
Supervisor/Safety Officer

Click to download full resolution via product page

Caption: Decision tree for responding to a potential nickel iodide exposure event.
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Caption: Step-by-step workflow for managing a minor nickel iodide spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: Managing Nickel lodide in
the Laboratory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083969#managing-nickel-iodide-toxicity-and-
disposal-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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